NH2-Gly-Leu-Leu-Ser-Val-Leu-Gly-Ser-Val-Ala-Lys-His-Val-Leu-Pro-His-Val-Val-Pro-Val-Ile-Ala-Glu-His-Leu-NH2
Description
NH2-Gly-Leu-Leu-Ser-Val-Leu-Gly-Ser-Val-Ala-Lys-His-Val-Leu-Pro-His-Val-Val-Pro-Val-Ile-Ala-Glu-His-Leu-NH2 is a natural product found in Ranoidea gilleni, Ranoidea splendida, and Ranoidea caerulea with data available.
Scientific Research Applications
Antimicrobial and Anticancer Properties
- Antimicrobial Activity : Some peptides, structurally similar to the given sequence, exhibit selective growth inhibitory activity against bacteria like Escherichia coli and Staphylococcus aureus. These peptides may represent a component of the animal's system of innate immunity (Conlon et al., 2009).
- Anticancer Activity : Certain peptides with structural similarities to the given sequence show potential as anticancer agents. These findings contribute to the development of new therapeutic strategies for cancer treatment (Brinkworth et al., 2004).
Enzyme Function and Interaction
- Enzyme Interaction : The peptide sequence is similar to parts of enzymes like sarcoplasmic reticulum Ca2+-ATPase, and mutations in similar sequences can dramatically affect the enzyme's function, such as the rate of calcium dissociation (Andersen et al., 2001).
- Peptide Analysis Techniques : Advanced techniques like HPLC/ion mobility-TOFMS analysis have been utilized to characterize peptides with sequences similar to the one provided. These methods aid in resolving complex peptide mixtures and understanding their structure and function (Srebalus Barnes et al., 2002).
Health and Therapeutic Implications
- Anti-Fatigue Properties : Peptides containing sequences like the one mentioned have shown anti-fatigue activities in vivo, suggesting potential use in health supplements or therapeutics aimed at enhancing physical endurance (Lv et al., 2021).
- Antihypertensive Effects : Peptides similar to the given sequence have been identified with ACE inhibitory properties, offering potential therapeutic benefits in the treatment of hypertension (Balti et al., 2015).
Nutritional and Food Science
- Functional Food Ingredients : The structure and function of peptides, including those similar to the provided sequence, are studied for their potential as hypocholesterolemic agents or ingredients in functional foods for health benefits (Pak et al., 2004).
properties
bioactivity |
Antibacterial, Antiviral |
|---|---|
sequence |
GLLSVLGSVAKHVLPHVVPVIAEHL |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
